2,2,2-trichloro-N-(2-chlorobenzyl)acetamide

• IUPAC Name: 2,2,2-trichloro-N-[(2-chlorophenyl)methyl]acetamide
• InChI: InChI=1S/C9H7Cl4NO/c10-7-4-2-1-3-6(7)5-14-8(15)9(11,12)13/h1-4H,5H2,(H,14,15)
• InChI Key: QWFARZXRRPMCNE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)C(Cl)(Cl)Cl)Cl
• Molecular Formula: C9H7Cl4NO
• Molecular Weight: 287.0 g/mol

Description

2,2,2-trichloro-N-(2-chlorobenzyl)acetamide, also known as TCAA, is a chemical compound that has been extensively studied for its potential applications in scientific research. TCAA is a white crystalline powder that is soluble in water and organic solvents. It is commonly used as a reagent in organic synthesis, and its unique chemical properties have made it an attractive target for research in various fields.

Mechanism of Action

The mechanism of action of 2,2,2-trichloro-N-(2-chlorobenzyl)acetamide is not well understood, but it is believed to act as a potent inhibitor of bacterial growth. This compound has been shown to inhibit the growth of a wide range of bacteria, including both gram-positive and gram-negative bacteria.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, and it has also been shown to have antifungal properties. This compound has been shown to be toxic to certain types of aquatic organisms, and it has been shown to have a low toxicity to mammals.

Advantages and Limitations for Lab Experiments

2,2,2-trichloro-N-(2-chlorobenzyl)acetamide has a number of advantages and limitations for use in lab experiments. It is a relatively inexpensive reagent, and it is readily available from chemical suppliers. This compound is also stable under a wide range of conditions, making it easy to handle and store. However, this compound can be toxic to certain types of aquatic organisms, and it should be handled with care.

Future Directions

There are a number of potential future directions for research on 2,2,2-trichloro-N-(2-chlorobenzyl)acetamide. One area of interest is the development of new synthetic methods for producing this compound. Another area of interest is the study of the mechanism of action of this compound, which could lead to the development of new antimicrobial agents. Additionally, this compound could be studied for its potential use as a herbicide or insecticide, which could have significant implications for agriculture.

Synthesis Methods

The synthesis of 2,2,2-trichloro-N-(2-chlorobenzyl)acetamide involves the reaction of 2-chlorobenzylamine with acetyl chloride in the presence of triethylamine. The resulting product is then treated with thionyl chloride to yield this compound. This method has been optimized to yield high purity this compound in good yields.

Scientific Research Applications

2,2,2-trichloro-N-(2-chlorobenzyl)acetamide has been extensively studied for its potential applications in scientific research. It has been used as a reagent in organic synthesis, and its unique chemical properties have made it an attractive target for research in various fields. This compound has been shown to have antimicrobial properties and has been used as a disinfectant in the food industry. It has also been studied for its potential use as a herbicide and insecticide.